Cas no 2172522-60-8 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-methoxypropanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-methoxypropanoic acid
• CAS No: 2172522-60-8
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5994180
• PubChem ID: 165502504
• Update Time: 2025-05-20

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-methoxypropanoic acid
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methylcyclopentyl]formamido}-2-methoxypropanoic acid
• 2172522-60-8
• EN300-1479515

• Inchi： 1S/C26H30N2O6/c1-26(24(31)27-14-21(33-2)23(29)30)13-7-12-22(26)28-25(32)34-15-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20-22H,7,12-15H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： VQOQHUAXPVWDSU-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C(=O)O)OC

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-methoxypropanoic acid

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-methoxypropanoic acid

CAS No 2172522-60-8 is a unique compound with the name 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-2-methoxypropanoic acid. This compound has garnered significant attention in the scientific community due to its potential applications in drug development and its intriguing chemical properties. Recent studies have highlighted its role in various biochemical pathways, making it a subject of interest for researchers in the fields of pharmacology and organic chemistry.

The structure of this compound is characterized by a complex arrangement of functional groups, including a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentane ring, and a methoxypropanoic acid moiety. The Fmoc group, which is commonly used as a protecting group in peptide synthesis, adds a layer of complexity to the molecule. This group's presence suggests that the compound may play a role in peptide-based drug delivery systems or as an intermediate in the synthesis of more complex molecules.

Recent research has focused on the bioavailability and stability of this compound. Studies conducted in vitro have shown promising results regarding its ability to withstand enzymatic degradation, which is a critical factor for any potential drug candidate. Additionally, preliminary animal studies have indicated that the compound exhibits selective activity against certain cellular targets, further underscoring its potential therapeutic applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the Fmoc-amino intermediate and the subsequent coupling with the cyclopentane derivative. Researchers have explored various synthetic pathways to optimize yield and purity, with recent advancements leveraging green chemistry principles to minimize environmental impact.

In terms of applications, this compound has shown promise in the development of targeted therapies for chronic diseases such as cancer and inflammatory disorders. Its ability to modulate specific cellular pathways without significant off-target effects makes it an attractive candidate for further investigation. Ongoing clinical trials are currently evaluating its efficacy and safety profile, with early results indicating potential for future therapeutic use.

Moreover, computational studies using advanced molecular modeling techniques have provided insights into the compound's interactions with biological systems. These studies have revealed that the molecule's unique three-dimensional structure allows for efficient binding to its target receptors, enhancing its bioactivity. Such findings are crucial for guiding further research and optimizing the compound's therapeutic potential.

In conclusion, CAS No 2172522-60-8 represents a significant advancement in chemical research with promising implications for drug development. Its complex structure, coupled with its demonstrated bioactivity and stability, positions it as a key player in the pursuit of novel therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to our understanding of molecular mechanisms underlying various diseases.